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Abstract

2-Phenoxyethyl acetate (CAS No. 6192-44-5) is an organic ester recognized for its utility
across various industrial domains, including its role as a solvent, emulsifier, and component in
fragrance formulations.[1][2] This guide provides a comprehensive theoretical examination of
the molecule, moving beyond its applications to explore its fundamental structural,
conformational, and spectroscopic characteristics. We delve into the principles of nuclear
magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) as they
apply to 2-phenoxyethyl acetate, offering predictive analyses and interpretations grounded in
established chemical theory. Furthermore, a detailed protocol for its synthesis via Fischer
esterification is presented, complete with mechanistic insights and a procedural workflow. This
document is intended to serve as a technical resource for scientists requiring a deep,
structurally-informed understanding of this versatile compound.

Introduction and Molecular Identity

2-Phenoxyethyl acetate is a bifunctional organic molecule containing both an ether and an
ester group. Its formal IUPAC name is 2-phenoxyethyl acetate, and it is also known by
synonyms such as acetic acid 2-phenoxyethyl ester and ethylene glycol monophenyl ether
acetate.[3][4] The molecule's structure, which combines a rigid aromatic ring with a flexible
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ethyl acetate chain via an ether linkage, gives rise to its characteristic physicochemical
properties and diverse applications.

Below is the fundamental structure of 2-Phenoxyethyl acetate.
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2-Phenoxyethyl Acetate
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Figure 2. Proposed EI-MS Fragmentation of 2-Phenoxyethyl Acetate
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1. Charge Reactants
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[ 2. Add H2S0a4 Catalyst j

3. Reflux with Dean-Stark
(Azeotropic Water Removal)
Reaction Phase
G. Cool to Room Temp)
5. Aqueous Washes
(H20, NaHCOs, Brine)

6. Dry Organic Layer
(Anhydrous MgSOa)
Workup Phase
7. Filter & Concentrate
(Remove MgSOas & Toluene)
G. Vacuum DistillatiorD

Pure 2-Phenoxyethyl Acetate

Purification Phase

Figure 3. Workflow for Synthesis and Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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